Cas no 1805735-09-4 (3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid)

• Product Name: 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid
• CAS No: 1805735-09-4
• MF: C₁₂H₁₁ClF₂O₅
• MW: 308.662550210953
• CID: 4797002
• Update Time: 2025-06-10

3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H11ClF2O5/c13-5-8(16)2-6-1-7(10(17)11(18)19)4-9(3-6)20-12(14)15/h1,3-4,10,12,17H,2,5H2,(H,18,19)
• InChI Key： KISWIIZLLJGRNW-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=C(C(C(=O)O)O)C=1)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 353
• XLogP3: 2
• Topological Polar Surface Area: 83.8

Additional information on 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid

Comprehensive Overview of 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid (CAS No. 1805735-09-4)

3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid (CAS No. 1805735-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its difluoromethoxy and chloro-oxopropyl functional groups, exhibits properties that make it a promising candidate for further study in drug development and crop protection. Its molecular formula and intricate architecture allow it to interact with biological systems in ways that are currently being explored by researchers worldwide.

The growing interest in fluorinated compounds and their role in modern chemistry has placed 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid at the forefront of scientific inquiry. Fluorine incorporation, as seen in the difluoromethoxy group, often enhances metabolic stability and bioavailability, making such compounds valuable in the design of new therapeutic agents. Similarly, the chloro-oxopropyl moiety contributes to the compound's reactivity, opening doors to diverse synthetic applications. Researchers are particularly intrigued by how these functional groups interact within biological systems, potentially leading to breakthroughs in targeted therapies.

In the context of current scientific trends, 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid aligns with several hot topics in chemistry and pharmacology. The search for novel enzyme inhibitors and receptor modulators has led many scientists to investigate compounds with similar structures. Additionally, the agrochemical industry shows keen interest in such molecules for developing next-generation crop protection agents, especially as resistance to existing pesticides becomes more prevalent. The compound's potential as a building block in organic synthesis further enhances its value to medicinal chemists and material scientists alike.

From a technical perspective, the synthesis and characterization of 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid present interesting challenges and opportunities. The presence of both electron-withdrawing (difluoromethoxy) and electron-donating groups in its structure creates unique electronic properties that affect its reactivity and interaction with other molecules. These characteristics make it a fascinating subject for structure-activity relationship (SAR) studies, particularly in the design of compounds with improved pharmacological profiles. Recent advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have enabled more detailed studies of this compound's behavior in various environments.

The pharmaceutical potential of 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid is particularly noteworthy in light of current healthcare challenges. With increasing focus on personalized medicine and targeted drug delivery, compounds with specific functional group combinations like this one may offer solutions for difficult-to-treat conditions. Its structural features suggest possible applications in developing medications for metabolic disorders, inflammatory diseases, or even certain neurological conditions, though extensive research is still required to validate these possibilities.

Environmental considerations also play a role in the study of 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid. As the chemical industry moves toward greener synthesis methods and more sustainable practices, understanding the environmental fate and biodegradation pathways of such compounds becomes crucial. Researchers are investigating how structural modifications might enhance the compound's ecological profile while maintaining its desirable properties, reflecting the growing demand for environmentally conscious chemical design.

In the field of material science, derivatives of 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid may find applications in specialized polymers or coatings. The combination of fluorine and chlorine atoms in its structure could impart unique characteristics to materials, such as improved thermal stability or chemical resistance. These potential applications align with current industry needs for advanced materials in electronics, aerospace, and other high-tech sectors.

The analytical characterization of 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid presents its own set of research opportunities. Advanced techniques like X-ray crystallography and computational modeling can provide insights into its three-dimensional structure and electronic configuration. Such studies are essential for understanding how the compound might interact with biological targets or other chemical entities, information that is invaluable for both academic research and industrial applications.

Looking forward, the scientific community anticipates continued interest in 3-(3-Chloro-2-oxopropyl)-5-(difluoromethoxy)mandelic acid and its derivatives. As research tools become more sophisticated and our understanding of molecular interactions deepens, this compound may serve as a key player in developing solutions to some of today's most pressing challenges in health, agriculture, and materials science. Its unique combination of functional groups and the resulting chemical properties make it a compelling subject for ongoing and future investigations across multiple disciplines.